Cas no 15312-11-5 (3-Acetylsulfanyl-2-aminopropanoic acid)

• Product Name: 3-Acetylsulfanyl-2-aminopropanoic acid
• CAS No: 15312-11-5
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD32174088
• CID: 4668023
• PubChem ID: 10130120
• Update Time: 2025-10-22

3-Acetylsulfanyl-2-aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• S-acetyl-L-Cysteine
• L-Cysteine, S-acetyl-
• 3-(Acetylthio)-2-aminopropanoic acid
• 3-acetylsulfanyl-2-aminopropanoic acid
• 3-Acetylsulfanyl-2-aminopropanoic acid

• MDL： MFCD32174088
• Inchi： 1S/C5H9NO3S/c1-3(7)10-2-4(6)5(8)9/h4H,2,6H2,1H3,(H,8,9)
• InChI Key： XCIRMLHOFVDUDP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)N

Computed Properties

• Exact Mass: 163.03031432 g/mol
• Monoisotopic Mass: 163.03031432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 106
• Molecular Weight: 163.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Acetylsulfanyl-2-aminopropanoic acid

Research Brief on 3-Acetylsulfanyl-2-aminopropanoic acid (CAS: 15312-11-5): Recent Advances and Applications

3-Acetylsulfanyl-2-aminopropanoic acid (CAS: 15312-11-5) is a sulfur-containing amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential as a building block for peptide synthesis, a modulator of enzymatic activity, and a precursor for the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Acetylsulfanyl-2-aminopropanoic acid in the design of cysteine protease inhibitors. The study demonstrated that the acetylated thiol group of the compound could form reversible covalent bonds with the active site cysteine residues of proteases, thereby inhibiting their activity. This mechanism was leveraged to develop potent inhibitors targeting cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The findings suggest that derivatives of 3-Acetylsulfanyl-2-aminopropanoic acid could serve as promising leads for anti-cancer and anti-inflammatory drug development.

Another recent advancement involves the use of 3-Acetylsulfanyl-2-aminopropanoic acid in peptide-based drug delivery systems. A 2024 study in Bioconjugate Chemistry reported the synthesis of thiol-functionalized peptides using this compound as a key intermediate. The acetylated thiol group provided stability during peptide synthesis, while subsequent deprotection enabled site-specific conjugation with drug molecules or targeting ligands. This approach was successfully applied to enhance the bioavailability and tumor-targeting efficiency of a peptide-drug conjugate in preclinical models of breast cancer.

Beyond its applications in drug development, 3-Acetylsulfanyl-2-aminopropanoic acid has also been explored as a tool for studying redox biology. A 2023 paper in Free Radical Biology and Medicine highlighted its utility as a thiol donor in cellular assays. The compound was shown to modulate glutathione levels and redox homeostasis in cultured neurons, providing insights into the role of thiol metabolism in neurodegenerative diseases. These findings underscore the versatility of 3-Acetylsulfanyl-2-aminopropanoic acid as both a therapeutic agent and a research tool.

In conclusion, recent research on 3-Acetylsulfanyl-2-aminopropanoic acid (CAS: 15312-11-5) has expanded our understanding of its chemical and biological properties, paving the way for innovative applications in drug discovery and biotechnology. Future studies should focus on optimizing its pharmacokinetic profile and exploring its potential in combination therapies. The compound's unique features make it a valuable asset in the ongoing quest for novel therapeutic strategies.